Cas no 1017663-29-4 (ethyl 4-{3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamido}benzoate)

• Product Name: ethyl 4-{3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamido}benzoate
• CAS No: 1017663-29-4
• MF: C₂₀H₂₀N₂O₃S₂
• MW: 400.514402389526
• CID: 6364435
• PubChem ID: 28460914
• Update Time: 2025-07-23

ethyl 4-{3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamido}benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamido}benzoate
• ethyl 4-(3-(2-methyl-4-(thiophen-2-yl)thiazol-5-yl)propanamido)benzoate
• Benzoic acid, 4-[[3-[2-methyl-4-(2-thienyl)-5-thiazolyl]-1-oxopropyl]amino]-, ethyl ester
• 1017663-29-4
• F5092-0213
• VU0634680-1
• ethyl 4-[3-(2-methyl-4-thiophen-2-yl-1,3-thiazol-5-yl)propanoylamino]benzoate
• AKOS016388387

• Inchi： 1S/C20H20N2O3S2/c1-3-25-20(24)14-6-8-15(9-7-14)22-18(23)11-10-17-19(21-13(2)27-17)16-5-4-12-26-16/h4-9,12H,3,10-11H2,1-2H3,(H,22,23)
• InChI Key： WJMXMVJIKDARIF-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(=O)CCC2SC(C)=NC=2C2SC=CC=2)C=C1

Computed Properties

• Exact Mass: 400.09153485g/mol
• Monoisotopic Mass: 400.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 634.1±55.0 °C(Predicted)
• pka: 14.00±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-{3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamido}benzoate

Research Brief on Ethyl 4-{3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamido}benzoate (CAS: 1017663-29-4)

Ethyl 4-{3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamido}benzoate (CAS: 1017663-29-4) is a synthetic compound that has garnered significant attention in recent chemical and biomedical research due to its potential therapeutic applications. This compound features a unique molecular structure combining a thiophene-thiazole core with an ethyl benzoate moiety, which has been explored for its biological activity, particularly in the context of enzyme inhibition and receptor modulation. Recent studies have focused on its synthesis, pharmacological properties, and potential as a lead compound in drug discovery.

Recent advancements in the synthesis of ethyl 4-{3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamido}benzoate have highlighted improved yield and purity through optimized reaction conditions, such as the use of palladium-catalyzed cross-coupling reactions. These methodological refinements are critical for scaling up production for preclinical studies. Additionally, computational modeling has provided insights into the compound's binding affinity for specific biological targets, including kinases and G-protein-coupled receptors (GPCRs), suggesting its utility in treating conditions like inflammation and cancer.

Pharmacological evaluations of this compound have demonstrated promising results in vitro. For instance, studies indicate that ethyl 4-{3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamido}benzoate exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. This selectivity is advantageous for developing anti-inflammatory agents with reduced gastrointestinal side effects compared to non-selective COX inhibitors. Furthermore, preliminary cytotoxicity assays against various cancer cell lines have shown moderate activity, warranting further investigation into its mechanism of action and potential synergies with existing chemotherapeutic agents.

Despite these promising findings, challenges remain in translating the compound's in vitro activity into clinical applications. Issues such as bioavailability, metabolic stability, and toxicity profiles need to be addressed through comprehensive preclinical studies. Recent research has begun exploring prodrug strategies and nanoparticle-based delivery systems to enhance the compound's pharmacokinetic properties. Collaborative efforts between academic and industrial researchers are expected to accelerate the development of ethyl 4-{3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamido}benzoate as a viable therapeutic candidate.

In conclusion, ethyl 4-{3-[2-methyl-4-(thiophen-2-yl)-1,3-thiazol-5-yl]propanamido}benzoate represents a compelling area of research in the intersection of chemistry and biomedicine. Its structural novelty and biological activity underscore its potential as a scaffold for drug development. Future studies should focus on elucidating its molecular targets, optimizing its pharmacological profile, and advancing it through the drug development pipeline. This compound exemplifies the innovative approaches being pursued in the search for new therapeutic agents.